Cas no 2225176-44-1 (3-Fluoro-5-(piperidin-4-yl)phenylboronic acid)

• Product Name: 3-Fluoro-5-(piperidin-4-yl)phenylboronic acid
• CAS No: 2225176-44-1
• MF: C₁₁H₁₅BFNO₂
• MW: 223.05
• CID: 5143124
• PubChem ID: 133555269
• Update Time: 2025-06-13

3-Fluoro-5-(piperidin-4-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(piperidin-4-yl)phenylboronic acid
• (3-Fluoro-5-(piperidin-4-yl)phenyl)boronic acid
• 2225176-44-1

• Inchi： 1S/C11H15BFNO2/c13-11-6-9(5-10(7-11)12(15)16)8-1-3-14-4-2-8/h5-8,14-16H,1-4H2
• InChI Key： OMAHMHZLNGCCCE-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C2CCNCC2)=CC(F)=C1

Computed Properties

• Exact Mass: 223.1179870g/mol
• Monoisotopic Mass: 223.1179870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-Fluoro-5-(piperidin-4-yl)phenylboronic acid

Comprehensive Overview of 3-Fluoro-5-(piperidin-4-yl)phenylboronic acid (CAS No. 2225176-44-1)

3-Fluoro-5-(piperidin-4-yl)phenylboronic acid (CAS No. 2225176-44-1) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and fluorophenyl moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its boronic acid group enables versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic chemistry. Researchers and industry professionals frequently search for "boronic acid derivatives in drug discovery" or "piperidine-based building blocks", reflecting the compound's relevance in cutting-edge science.

The structural features of 3-Fluoro-5-(piperidin-4-yl)phenylboronic acid make it particularly valuable in the design of central nervous system (CNS) therapeutics. The piperidine ring is a common pharmacophore in neuroactive compounds, while the fluorine substitution enhances metabolic stability and bioavailability. Recent trends in AI-driven drug design have amplified interest in such scaffolds, with queries like "fluorinated boronic acids in medicinal chemistry" rising in popularity. This compound's compatibility with high-throughput screening platforms further aligns with the demand for fragment-based drug discovery tools.

From a synthetic chemistry perspective, CAS 2225176-44-1 exemplifies the growing importance of organoboron compounds in green chemistry initiatives. Its participation in metal-free coupling reactions addresses environmental concerns frequently searched under terms like "sustainable synthetic methodologies". The compound's stability under physiological conditions also makes it a candidate for proteolysis-targeting chimera (PROTAC) development, a hot topic in targeted protein degradation research.

Analytical characterization of 3-Fluoro-5-(piperidin-4-yl)phenylboronic acid reveals exceptional purity profiles, meeting stringent requirements for GMP-compliant synthesis. This quality assurance aspect responds to frequent industry searches for "high-purity boronic acids for clinical trials". The compound's logP and pKa values, optimized through its fluoro and piperidinyl substituents, demonstrate ideal properties for blood-brain barrier penetration – a key consideration in searches for "CNS drug permeability enhancers".

Emerging applications in bioconjugation chemistry have expanded the utility of 2225176-44-1, particularly in antibody-drug conjugate (ADC) development. This aligns with trending searches for "next-generation bioconjugation reagents". The compound's boronic acid group facilitates stable ester formation with diols, enabling innovative approaches in targeted drug delivery systems. Such versatility explains the growing patent activity surrounding this chemical entity.

In material science, 3-Fluoro-5-(piperidin-4-yl)phenylboronic acid contributes to smart polymer development, particularly in glucose-responsive materials for medical devices. This application taps into the popular search trend of "boronic acid sensors for continuous monitoring". The fluorine atom in its structure enhances electron-withdrawing properties, making it valuable for organic electronic applications – another area witnessing exponential search growth.

Quality control protocols for CAS 2225176-44-1 emphasize HPLC-UV and LC-MS verification, addressing industry demands for "analytical methods for boronic acid compounds". The compound's stability under various pH conditions makes it suitable for formulation development, a frequent concern in pharmaceutical searches. Its crystalline properties have also prompted investigations into co-crystal engineering strategies for improved drug performance.

The commercial availability of 3-Fluoro-5-(piperidin-4-yl)phenylboronic acid through specialized fine chemical suppliers meets the needs expressed in searches for "rare boronic acid building blocks". Current research explores its potential in covalent inhibitor design, particularly for kinase targets, reflecting the compound's alignment with precision medicine approaches. Its structural tunability allows for diverse structure-activity relationship (SAR) studies, making it a versatile tool in hit-to-lead optimization campaigns.